Cas no 18545-07-8 (8-Dodecynoic acid)

• Product name: 8-Dodecynoic acid
• CAS No: 18545-07-8
• MF: C₁₂H₂₀O₂
• MW: 196.286
• CID: 2678673
• PubChem ID: 5312611

8-Dodecynoic acid Chemical and Physical Properties

Names and Identifiers

• dodec-8-ynoic acid
• DTXCID20366418
• DTXSID50415569
• CHEBI:195917
• 18545-07-8
• 8-Dodecynoic acid
• LMFA01030471
• SCHEMBL5378690

• Inchi： InChI=1S/C12H20O2/c1-2-3-4-5-6-7-8-9-10-11-12(13)14/h2-3,6-11H2,1H3,(H,13,14)
• InChI Key： SGUNFKQJWPYUMV-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų